5-(4-Pyridyl)-1,3,4-oxadiazole-2-thiol

• IUPAC Name: 5-pyridin-4-yl-3H-1,3,4-oxadiazole-2-thione
• InChI: InChI=1S/C7H5N3OS/c12-7-10-9-6(11-7)5-1-3-8-4-2-5/h1-4H,(H,10,12)
• InChI Key: TXCXZVFDWQYTIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=NNC(=S)O2
• Molecular Formula: C7H5N3OS
• DSSTOX Substance ID: DTXSID90354468
• Molecular Weight: 179.20 g/mol
• CAS RN: 15264-63-8

Description

5-(4-Pyridyl)-1,3,4-oxadiazole-2-thiol is a chemical compound that has been studied for its potential applications in various fields. It has been found to be a part of the 5-(4-pyridinyl)-1,2,4-triazole scaffold, which has been identified as a potential neuroprotective agent.

Synthesis Analysis

The synthesis of compounds similar to 5-(4-Pyridyl)-1,3,4-oxadiazole-2-thiol has been reported in the literature. For instance, a ring cleavage methodology reaction has been used for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines.

Molecular Structure Analysis

The molecular geometric structure analysis, vibrational frequencies, electronic absorption spectroscopy, frontier molecular orbital energies, and molecular electrostatic potential of the 5-(4-pyridyl)-1H-1,2,4-triazole-3-thiol molecule have been calculated using density functional theory calculations with the 6-311++G(d,p) basis set in the ground state.

Scientific Research Applications

Synthesis of Bipyridine Derivatives

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Suzuki Coupling Reaction

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Synthesis of Cationic Derivatives

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Medicine

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Antioxidant Research

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Porphyrin Synthesis

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Safety and Hazards

According to the Safety Data Sheet, 5-(4-Pyridyl)-1H-1,2,4-triazole-3-thiol is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for the study of 5-(4-Pyridyl)-1,3,4-oxadiazole-2-thiol and related compounds could involve further exploration of their potential applications in various fields, such as neuroprotection, and the development of robust synthetic routes for their preparation.

Mechanism of Action

Target of Action

Similar compounds such as pyrimidine derivatives have been shown to exhibit neuroprotective and anti-inflammatory properties . These compounds interact with human microglia and neuronal cell models, suggesting that 5-(4-Pyridyl)-1,3,4-oxadiazole-2-thiol may have similar targets.

Mode of Action

They also inhibit the phosphorylation and activation of protein kinase B (PKB, also known as Akt) . It’s plausible that 5-(4-Pyridyl)-1,3,4-oxadiazole-2-thiol may interact with its targets in a similar manner.

Biochemical Pathways

For instance, the pyridinyl imidazole inhibitor SB203580 is known to affect the Toll-like receptor (TLR) signaling pathway . Additionally, compounds like 5-(4-Pyridyl)tetrazolate have been studied for their thermal decomposition pathways .

Pharmacokinetics

Selonsertib was found to have a favorable pharmacokinetic profile amenable to once-daily dosing without regard to food .

Result of Action

For instance, 2-(4-pyridyl)benzimidazole has been found to act as a mixed-type inhibitor, exhibiting stronger inhibitive effect on the cathodic reaction than on the anodic one .

Action Environment

The thermal safety parameters of related compounds like 5-(4-pyridyl)tetrazolate, including self-accelerating decomposition temperature, hot spot fire temperature, and thermal explosion critical temperature, have been studied .